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Compound of Interest

Compound Name: Azido-PEG12-NHS ester

Cat. No.: B3118295 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling, storage, and disposal of Azido-PEG12-NHS ester.

This guide provides detailed procedural information to ensure the safe and effective use of

Azido-PEG12-NHS ester in your laboratory. Adherence to these protocols is critical for

minimizing risks and ensuring the integrity of your research.

Immediate Safety and Handling Protocols
Azido-PEG12-NHS ester is a heterobifunctional crosslinker containing both a reactive azide

and an NHS ester group.[1][2] While the PEG component enhances solubility, the azide and

NHS ester functionalities require specific handling precautions.[3] Organic azides can be

energetic and potentially explosive, while NHS esters are moisture-sensitive.[4][5][6]

Personal Protective Equipment (PPE): A risk assessment should be conducted before

handling.[7] The following PPE is mandatory:

Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required.[8] A

face shield should be worn over safety glasses when there is a risk of splashing or

explosion.[8][9]

Hand Protection: Wear nitrile or neoprene gloves.[7] Double gloving is recommended when

handling the pure compound or concentrated solutions.[10]
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Body Protection: A laboratory coat must be worn.[11] For handling potentially explosive

compounds, a Nomex® or similar flame-resistant lab coat is advisable.[8]

Footwear: Closed-toe shoes are required at all times in the laboratory.[8][12]

Engineering Controls:

All work with Azido-PEG12-NHS ester, especially when handling the solid or preparing

solutions, should be conducted in a certified chemical fume hood to prevent inhalation of any

dust or aerosols.[13][14]

A safety shield (blast shield) should be used when working with azides that are known or

expected to be explosive.[11][14]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Before opening, allow the vial of Azido-PEG12-NHS ester to equilibrate to room

temperature to prevent moisture condensation, which can hydrolyze the NHS ester.[3][6]

Work on a clean, uncluttered surface. Line the work area with absorbent paper.[14]

Use only plastic or glass spatulas for handling the solid compound. Never use metal

spatulas, as they can form shock-sensitive metal azides.[4][13][14]

Dissolution:

Dissolve the reagent immediately before use, as the NHS ester is susceptible to

hydrolysis.[3][6] Do not prepare stock solutions for long-term storage.[6]

Use anhydrous solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

[1][2]

Avoid buffers containing primary amines (e.g., Tris or glycine) as they will react with the

NHS ester.[6]

Reaction:
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Perform the reaction in a well-ventilated fume hood.

Keep the reaction vessel away from heat, light, and sources of friction or shock.[4][5]

Avoid using halogenated solvents like dichloromethane or chloroform, as they can form

explosive di- and tri-azidomethane.[4][5][15]

Storage and Disposal Plan
Storage:

Store Azido-PEG12-NHS ester at –20°C in a sealed, light- and moisture-protected

container.[1]

Store away from incompatible materials such as acids, heavy metals, and oxidizing agents.

[4][13]

Disposal:

Never dispose of azide-containing waste down the drain. Azides can react with lead and

copper plumbing to form highly explosive metal azides.[10][11][13]

All materials contaminated with Azido-PEG12-NHS ester, including pipette tips, tubes, and

gloves, must be disposed of as hazardous waste.[10]

Collect all azide-containing waste in a dedicated, clearly labeled waste container.[4][14][15]

Do not mix azide waste with acidic waste, as this can generate highly toxic and explosive

hydrazoic acid.[4]

Follow your institution's hazardous waste disposal procedures. It is often recommended to

quench organic azides to a more stable derivative, such as an amine, before disposal.[4]

Consult with your institution's Environmental Health & Safety (EHS) office for specific

guidance.[13]

Quantitative Data Summary
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Property Value/Information

Molecular Formula C₃₁H₅₆N₄O₁₆[16]

Molecular Weight 740.79 g/mol [2][16]

Storage Temperature –20°C[1]

Solubility Soluble in anhydrous DMSO and DMF[1][2]

Chemical Stability

Moisture-sensitive (NHS ester).[6] The azide

group is energetic and potentially sensitive to

heat, light, shock, and friction.[4][5]

Incompatibilities

Acids, heavy metals (including copper and

lead), metal salts, halogenated solvents (e.g.,

dichloromethane, chloroform), bromine, carbon

disulfide, dimethyl sulfate.[4][13][15]

Experimental Workflow Diagram
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Workflow for Safe Handling of Azido-PEG12-NHS Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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